N'-(3,4-Dihydro-2H-1-benzopyran-3-yl)methyl-N,N-diethyl-1,2-ethanediamine

• CAS No.: 83823-45-4
• Molecular Formula: C16H26N2O
• Molecular Weight: 262.39 g/mol
• IUPAC Name: N-(3,4-dihydro-2H-chromen-3-ylmethyl)-N',N'-diethylethane-1,2-diamine
• InChI: InChI=1S/C16H26N2O/c1-3-18(4-2)10-9-17-12-14-11-15-7-5-6-8-16(15)19-13-14/h5-8,14,17H,3-4,9-13H2,1-2H3
• InChI Key: AZZCOUFDQDIOHF-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNCC1CC2=CC=CC=C2OC1

Description

N’-(3,4-Dihydro-2H-1-benzopyran-3-yl)methyl-N,N-diethyl-1,2-ethanediamine is a complex organic compound that belongs to the class of benzopyrans Benzopyrans are known for their diverse biological activities and are often used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-(3,4-Dihydro-2H-1-benzopyran-3-yl)methyl-N,N-diethyl-1,2-ethanediamine typically involves the reaction of 3,4-dihydro-2H-1-benzopyran with N,N-diethyl-1,2-ethanediamine under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through distillation or recrystallization to obtain the final product .

Chemical Reactions Analysis

Types of Reactions

N’-(3,4-Dihydro-2H-1-benzopyran-3-yl)methyl-N,N-diethyl-1,2-ethanediamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve controlled temperatures and pH levels to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

N’-(3,4-Dihydro-2H-1-benzopyran-3-yl)methyl-N,N-diethyl-1,2-ethanediamine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial and antioxidant properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of N’-(3,4-Dihydro-2H-1-benzopyran-3-yl)methyl-N,N-diethyl-1,2-ethanediamine involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to the desired biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

2H-1-Benzopyran, 3,4-dihydro-: A related compound with similar structural features.

2H-1-Benzopyran, 3,4-dihydro-2,2-dimethyl-: Another similar compound with additional methyl groups.

Hydrocoumarin: A compound with a similar benzopyran core but different functional groups.

Uniqueness

N’-(3,4-Dihydro-2H-1-benzopyran-3-yl)methyl-N,N-diethyl-1,2-ethanediamine is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various scientific research and industrial applications .